Trichloro{[4-(chloromethyl)phenyl]methyl}silane

• CAS RN: 76371-52-3
• Molecular Formula: C8H8Cl4Si
• Molecular Weight: 274.0 g/mol
• IUPAC Name: trichloro-[[4-(chloromethyl)phenyl]methyl]silane
• InChI: InChI=1S/C8H8Cl4Si/c9-5-7-1-3-8(4-2-7)6-13(10,11)12/h1-4H,5-6H2
• InChI Key: QOUJYSRCDNANNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C[Si](Cl)(Cl)Cl)CCl

Description

Trichloro{[4-(chloromethyl)phenyl]methyl}silane is a useful research compound. Its molecular formula is C8H8Cl4Si and its molecular weight is 274.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the same apparatus and procedure as Example 1 above, 0.059 g (0.20 mmol) of tetrabutylphosphonium chloride, 0.35 g (2.0 mmol) of 1,4-bis(chloromethyl)benzene, 1.35 g (10.0 mmol) of trichlorosilane, and 10 ml of dried benzene were reacted at 150° C. for 2 hrs. The resulting mixture was distilled to give 0.16 g of 1-chloromethyl-4-(trichlorosilylmethyl)benzene (yield; 30%) and 0.19 g of 1,4-bis(trichlorosilylmethyl)benzene (yield; 25%).